4-ethyl-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine

• IUPAC Name: 4-ethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H23N3OS/c1-2-13-5-3-6-14-15(13)18-16(21-14)17-7-4-8-19-9-11-20-12-10-19/h3,5-6H,2,4,7-12H2,1H3,(H,17,18)
• InChI Key: UGYGDRSTYMHZHS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NCCCN3CCOCC3
• Molecular Formula: C16H23N3OS
• DSSTOX Substance ID: DTXSID501206591
• Molecular Weight: 305.4 g/mol
• CAS RN: 1204296-46-7

Description

Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known to exhibit a wide range of biological activities and are used in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazoles consists of a benzene ring fused to a thiazole ring. The thiazole ring is a five-membered ring containing one sulfur atom and one nitrogen atom.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions due to the presence of the reactive thiazole ring. They can participate in reactions such as nucleophilic substitution, electrophilic substitution, and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on their specific structure. Generally, they are solid at room temperature and have a high melting point.

Scientific Research Applications

Anticancer Properties

Benzothiazole derivatives have garnered attention as potential anticancer agents. . Among them, the active compound 6-chloro-N-(4-nitrobenzyl)benzo[d]thiazol-2-amine (compound B7) demonstrated significant inhibition of proliferation in human epidermoid carcinoma cell lines (A431), non-small cell lung cancer cell lines (A549, H1299), and decreased the activity of inflammatory factors IL-6 and TNF-α. Further investigation into its mechanism of action and potential clinical applications is warranted.

Cytotoxicity in Tumor Cells

. Our compound’s structural features suggest it might also exhibit cytotoxic effects. Further in vitro and in vivo studies are necessary to confirm this potential.

Mechanism of Action

Mode of Action

For instance, some benzothiazole derivatives have been found to induce S phase arrest , up-regulate pro-apoptotic proteins , down-regulate anti-apoptotic proteins , activate caspase-3 , and subsequently induce mitochondrial dysfunction to induce cell apoptosis .

Biochemical Pathways

Benzothiazole derivatives have been found to affect various biochemical pathways, leading to downstream effects such ascell apoptosis .

Pharmacokinetics

Thiazole, a parent material for various chemical compounds including benzothiazole derivatives, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may impact the bioavailability of the compound.

Result of Action

Benzothiazole derivatives have been found to exhibit various biological activities, such asantioxidant , analgesic , anti-inflammatory , antimicrobial , antifungal , antiviral , diuretic , anticonvulsant , neuroprotective , and antitumor or cytotoxic activities .

Action Environment

The solubility of thiazole in various solvents suggests that the compound’s action may be influenced by thechemical environment .

Safety and Hazards

The safety and hazards associated with benzothiazoles can vary depending on their specific structure. Some benzothiazoles can be harmful if swallowed, inhaled, or if they come into contact with the skin. They can also cause eye irritation.

Future Directions

Benzothiazoles continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on the synthesis of new benzothiazole derivatives and the exploration of their potential therapeutic applications.